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Compound of Interest

(2S)-3-(4-chlorophenyl)-2-
Compound Name:

hydroxypropanoic acid
CAS No.: 494796-54-2
Cat. No.: B2952436

Get Quote

Executive Safety Directive

Immediate Action Required: This compound is a Halogenated Organic Acid.

 Strict Prohibition: Do NOT dispose of down the drain. Do NOT mix with non-halogenated
solvents (e.g., acetone, ethanol) unless unavoidable, as this increases disposal costs and

complicates incineration.

* Primary Waste Stream:Halogenated Organic Waste (Liquid) or Hazardous Solid Waste
(Solid).

Hazard Profile & Physicochemical Properties

To ensure a self-validating safety protocol, you must understand the causality of the hazards.
The molecule contains a carboxylic acid moiety (corrosive/irritant potential) and a chlorine
substituent (halogenated waste classification).

Table 1: Critical Safety Data
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Parameter Specification Operational Implication

Use for waste labeling and

CAS Number 494796-54-2 (Specific Isomer) ) )
inventory tracking.
_ Chlorine content mandates
Chemical Formula CoHoCIOs
halogenated waste stream.
) Solid (White to off-white Dust inhalation risk; requires
Physical State )
powder) N95 or fume hood handling.
GHS Classification Warning

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,
Irrit.), H335 (Resp.[1][2] Irrit.) goggles) is non-negotiable.

Hazard Statements

Explosion/Heat Risk: Do not

- Strong Oxidizers, Strong mix in waste carboys with nitric
Incompatibilities i
Bases acid or concentrated
hydroxides.

Operational Disposal Protocols

The following workflows are designed as "closed-loop" systems. If a step cannot be completed
(e.g., no label available), the process halts immediately.

Scenario A: Disposal of Pure Solid (Excess Reagent)

Context: Expired shelf-life or contaminated solid reagent.
» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

o Transfer: Transfer solid using a chemically resistant spatula inside a fume hood to avoid dust
generation (H335).

» Labeling: Attach a hazardous waste tag immediately.

o Required Fields: Full Chemical Name (No abbreviations), CAS #, Hazard Checkbox:
"Toxic," "lrritant.”
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e Segregation: Place in the Solid Hazardous Waste bin. Do not mix with silica gel or sharps
unless permitted by local EHS.

Scenario B: Disposal of Liquid Solutions (Reaction Mixtures)

Context: Mother liquors or HPLC eluent containing the compound.

e pH Check (The Self-Validating Step):
o Before pouring, check the pH of the waste solution.
o If pH < 2: Itis an acidic waste. Ensure the receiving carboy is compatible with acids.
o If pH > 12: Do not mix with acidic waste streams to prevent exotherms.

e Stream Selection:

o Correct Stream:Halogenated Organic Waste.[3][4] Even if the solvent is 90% water or
methanol, the presence of the chlorinated solute often mandates this classification to
prevent formation of dioxins during improper incineration.

« Filtration (Optional but Recommended): If precipitates are present, filter them out and
dispose of as solid waste (Scenario A) to prevent clogging waste carboys.

Scenario C: Spill Cleanup (Small Scale)

 |solate: Demarcate the area.
e Neutralize/Absorb:
o Solid Spill: Cover with wet paper towels to prevent dust, then wipe up.

o Liquid Spill: Use a universal absorbent (e.g., vermiculite) or a specific acid neutralizer
(sodium bicarbonate) if the spill is significantly acidic.

» Disposal: Collect all absorbent materials into a heavy-duty plastic bag, seal, label as "Debris
contaminated with Halogenated Acid," and dispose of as solid hazardous waste.

Decision Logic & Workflow Visualization
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The following diagram illustrates the critical decision nodes for disposing of (2S)-3-(4-
chlorophenyl)-2-hydroxypropanoic acid. This logic prevents the common error of
misclassifying halogenated acids as general organic waste.

Waste Generation:
(2S)-3-(4-chlorophenyl)-2-hydroxypropanoic acid

Determine Physical State

fure Su bstarNsoIved

Solid Waste Liquid/Solution
Pack in HDPE/Glass Jar Does solvent contain
Label: 'Solid Hazardous Waste' Halogens (e.g., DCM)?
Yes No (e.g., Water/MeOH)

Solute is Chlorinated

CRITICAL DISPOSAL STREAM:
Halogenated Organic Waste

Note: The Chlorinated solute
usually mandates Halogenated
stream regardless of solvent.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2952436/docs?utm_src=pdf-body#proper-disposal-procedures-2s-3-4-chlorophenyl-2-hydroxypropanoic-acid
https://www.benchchem.com/product/b2952436/docs?utm_src=pdf-body#proper-disposal-procedures-2s-3-4-chlorophenyl-2-hydroxypropanoic-acid
https://www.benchchem.com/product/b2952436/docs?utm_src=pdf-body-img#proper-disposal-procedures-2s-3-4-chlorophenyl-2-hydroxypropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2952436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: Figure 1. Decision tree for segregating chlorinated acid waste. Note that the presence
of the chlorine atom in the solute overrides the solvent classification in many jurisdictions,
necessitating the "Halogenated" waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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